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Compound of Interest

Compound Name: delta23-FK-506

CAS No.: 104987-16-8

Cat. No.: B1147500 Get Quote

delta23-FK-506 (also known as Tacrolimus Impurity I or

-Tacrolimus) is a dehydration product of the immunosuppressant Tacrolimus (FK-506).[1][2][3]
[5] While it is often used as an analytical standard, it shares the high-potency cytotoxic and
reproductive hazard profile of its parent compound.[2][3][5]

CRITICAL WARNING: Do not treat delta23-FK-506 as general chemical waste.[1][2][3][5] It

requires handling protocols equivalent to NIOSH Group 1 Hazardous Drugs

(antineoplastic/cytotoxic).[2][3][5]

Emergency Quick Reference: PPE & Handling
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Category Requirement Technical Rationale

Respiratory

N95 (minimum); P100/HEPA

recommended for powders.[1]

[2][3][5]

Prevents inhalation of

aerosolized particulates, which

are potent respiratory

sensitizers.[2][4]

Dermal
Double Nitrile Gloves (ASTM

D6978 compliant).[2][3][5]

Macrolides are lipophilic and

can permeate standard latex.

[2][3] Double gloving provides

a breakthrough time buffer.[2]

[3][5]

Eye/Face Chemical Safety Goggles.[2][3]

Prevent mucosal absorption

via the lacrimal duct in case of

dust generation.

Clothing

Tyvek® Lab Coat (Rear-

closing) + Cuffs taped.[1][2][3]

[5]

Prevents particulate

accumulation on street clothes

and skin migration.[2][3]

Waste Stream Triage & Decision Matrix
Effective disposal begins with segregation.[2][3][5] Mixing high-potency macrolides with general

solvents increases the volume of hazardous waste, escalating disposal costs.[2][3][4][5]

Figure 1: Disposal Decision Matrix This logic flow ensures compliance with RCRA (USA) and

varying international hazardous waste regulations.
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Waste Source: delta23-FK-506

Physical State?
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Caption: Triage logic for delta23-FK-506. Note that "Trace" definitions vary by jurisdiction (e.g.,

RCRA "empty" rule), but incineration is the universal destruction method.[2][4][5]

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance)
Context: Expired standards, weighing boat residues, or spilled powder.[2][3][4][5]

Containment: Do not sweep. Use a damp wipe to pick up residual powder to prevent

aerosolization.[2][3]
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Primary Packaging: Place the substance (vial or debris) into a clear, sealable polyethylene

bag (4 mil thickness).

Secondary Packaging: Place the sealed bag into a Black RCRA Hazardous Waste Container

(or international equivalent for Cytotoxic Waste).

Labeling: The container must be labeled:

Chemical Name: delta23-FK-506 (Tacrolimus Impurity).[1][2][3][5][6]

Hazard Class:Toxic / Cytotoxic.[2][3][5][7]

Disposal Method:Incineration Only.

Protocol B: Liquid Waste (HPLC Effluent/Stock
Solutions)
Context: delta23-FK-506 dissolved in Acetonitrile, Methanol, or DMSO.[1][2][3][4][5]

Segregation: Do not pour down the sink. Macrolides are environmentally persistent and toxic

to aquatic life.[2][3]

Collection: Collect in a dedicated "Cytotoxic Liquid Waste" carboy.

Expert Insight: Avoid mixing with strong acids or oxidizers in the waste drum, as this can

cause uncontrolled exothermic reactions before incineration.[2][4]

Deactivation (Surface Only):

While incineration is required for the waste itself, surface decontamination of the work

area can be achieved using a 10% Bleach (Sodium Hypochlorite) solution followed by a

Thiosulfate rinse.[5] The oxidative cleavage of the macrolide ring reduces potency but

does not guarantee total safety for sewer disposal—hence, the liquid itself must be

incinerated.

Protocol C: Sharps and Glassware
Context: Syringes or broken ampules contaminated with delta23-FK-506.[1][2][3][5]
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Immediate Isolation: Place directly into a rigid, puncture-proof Chemotherapy Sharps

Container (usually Yellow or White with Cytotoxic labeling).[2][3][5]

No Recapping: Never recap needles used with high-potency compounds.[2][3][5]

Sealing: Once the container is 3/4 full, seal permanently and route for incineration.

Spill Response Workflow
Accidental release of delta23-FK-506 requires immediate, calm action to prevent lab-wide

contamination.[1][2][3][5]

Figure 2: Spill Response Logic

1. ALERT
Notify Personnel & Isolate Area

2. DON PPE
Double Gloves, N95, Gown

3. CONTAIN
Cover with Absorbent Pads

4. CLEAN
Wet Wipe (Do Not Dust) -> Bleach -> Water

5. DISPOSE
All waste to Cytotoxic Bin

Click to download full resolution via product page

Caption: Five-step immediate response protocol for delta23-FK-506 spills. Speed and

containment are critical to prevent aerosol migration.

Scientific Integrity & Regulatory Compliance
Why Incineration?
The macrolide structure of delta23-FK-506 is thermally stable up to significant temperatures.[1]

[2][3][5] Standard autoclaving (121°C) is insufficient to destroy the molecule's biological activity.

[3][5]

Requirement: High-temperature incineration (>1,000°C) is the only validated method to

break the macrocyclic lactone ring and ensure zero environmental release.[3][5]

Regulatory Grounding (US/Global)
NIOSH (USA): Tacrolimus is listed as a Hazardous Drug (Table 1 or 2 depending on

formulation).[3][5] Its derivatives (delta23) are treated with the same precaution.[3][5]
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RCRA (EPA): While not explicitly P-listed or U-listed by CAS number, delta23-FK-506 waste

often exhibits "toxicity" characteristics or is regulated under state-specific "Medical Waste"

laws requiring incineration.[1][2][3][5]

GHS Classification: H301 (Toxic if swallowed), H361 (Suspected of damaging fertility).[2][3]

[4][5][8]

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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